NR12S

• Molecular Formula: C39H57N3O6S
• Molecular Weight: 696.0 g/mol
• InChI: InChI=1S/C39H57N3O6S/c1-5-8-9-10-11-12-13-14-15-16-23-42(4,25-18-27-49(44,45)46)24-17-26-47-32-20-21-33-34(29-32)39-38(30-36(33)43)48-37-28-31(41(6-2)7-3)19-22-35(37)40-39/h19-22,28-30H,5-18,23-27H2,1-4H3
• InChIKey: MJGSHKTVWQIWAA-UHFFFAOYSA-N

NR12S: Outer-Leaflet Selective Ratiometric Lipid Order Probe

NR12S (CAS: 1221739-85-0) is a fluorogenic lipid membrane probe derived from Nile Red, engineered with a long dodecyl (C12) alkyl chain and a zwitterionic sulfonate headgroup to enable exclusive, stable anchoring to the outer leaflet of lipid bilayers [1]. This design imparts solvatochromic properties, causing its emission spectrum to blue-shift in liquid-ordered (Lo) membrane phases (e.g., cholesterol/sphingomyelin-rich) and red-shift in liquid-disordered (Ld) phases, enabling ratiometric quantification of lipid order [2]. With excitation/emission maxima at 554/627 nm in DMSO and a quantum yield of 0.55, NR12S is optimized for fluorescence microscopy, spectroscopy, and flow cytometry applications .

•Outer-leaflet selective anchoring

•Ratiometric lipid order detection (Lo/Ld phases)

•Solvatochromic live-cell imaging compatible

• [1] Kucherak OA, Oncul S, Darwich Z, Yushchenko DA, Arntz Y, Didier P, Mély Y, Klymchenko AS. Switchable nile red-based probe for cholesterol and lipid order at the outer leaflet of biomembranes. J Am Chem Soc. 2010;132(13):4907-16. View Source
• [2] Kreder R, Pyrshev KA, Darwich Z, Kucherak OA, Mély Y, Klymchenko AS. Solvatochromic Nile Red probes with FRET quencher reveal lipid order heterogeneity in living and apoptotic cells. ACS Chem Biol. 2015;10(6):1435-42. View Source

NR12S vs. Generic Membrane Dyes

Substituting NR12S with generic membrane dyes like Nile Red, DiI, or Laurdan introduces critical experimental artifacts due to uncontrolled probe distribution and ambiguous signal origin. NR12S's zwitterionic anchor restricts it to the outer plasma membrane leaflet with negligible flip-flop over hours, a property not shared by its parent Nile Red, which rapidly equilibrates across the bilayer [1]. Furthermore, unlike intensity-based dyes, NR12S provides a ratiometric readout (e.g., FIR 560/630 nm) that is specifically responsive to lipid order changes rather than surface charge or probe concentration, enabling direct quantification of cholesterol depletion and apoptosis-induced membrane remodeling [2]. These differentiation points directly impact experimental reproducibility and data interpretability, as detailed in the evidence below.

Uncontrolled bilayer distribution

Generic probes (Nile Red, DiI) distribute across both leaflets, which may confound outer leaflet-specific lipid order readouts.

Multi-parameter signal ambiguity

Intensity-based dyes respond to probe concentration and surface charge; NR12S ratiometric readout is reported to specifically reflect lipid order changes.

• [1] Kucherak OA, Oncul S, Darwich Z, Yushchenko DA, Arntz Y, Didier P, Mély Y, Klymchenko AS. Switchable nile red-based probe for cholesterol and lipid order at the outer leaflet of biomembranes. J Am Chem Soc. 2010;132(13):4907-16. View Source
• [2] Shynkar VV, Klymchenko AS, Kunzelmann C, Duportail G, Muller CD, Demchenko AP, Freyssinet JM, Mely Y. Fluorescent biomembrane probe for ratiometric detection of apoptosis. J Am Chem Soc. 2007;129(7):2187-93. View Source

NR12S: Comparative Evidence

Outer Leaflet Exclusivity vs. Parent Nile Red

In direct head-to-head assays, NR12S demonstrates exclusive outer leaflet localization in both model lipid vesicles and living cells, with negligible transmembrane migration (flip-flop) over several hours. In contrast, the parent compound Nile Red rapidly distributes across both membrane leaflets, precluding leaflet-specific analysis. Quantification of probe distribution was achieved using a reversible redox switching methodology with sodium dithionite [1]. The measured flip-flop rate for NR12S is negligible over a time scale of hours, whereas Nile Red shows rapid, non-specific internalization [1][2]. This differentiation is further supported by independent studies confirming NR12S's unique orientation and interfacial localization, which are absent in Nile Red [3].

Outer Leaflet Exclusivity

Head-to-head

Target (NR12S)Exclusive outer leaflet; negligible flip-flop (hours)

Comparator (Nile Red)Rapid, non-selective distribution across both leaflets

Supports outer leaflet-specific lipid order studies

Model vesicles and living cells; confirmed via redox switching

Evidence Dimension	Transmembrane flip-flop and leaflet specificity
Target Compound Data	NR12S: Exclusive outer leaflet staining; negligible flip-flop (hours)
Comparator Or Baseline	Nile Red: Rapid, non-selective distribution across both leaflets; measurable flip-flop
Quantified Difference	Qualitative binary outcome (exclusive vs. non-exclusive); quantitative rate difference orders of magnitude
Conditions	Model lipid vesicles (sphingomyelin/cholesterol and unsaturated phospholipids); living cells (fluorescence spectroscopy and microscopy)

Why This Matters

Ensures that observed lipid order changes reflect the outer leaflet specifically, critical for studies on sphingomyelin/cholesterol domains and plasma membrane asymmetry, where Nile Red's signal is confounded by intracellular membrane contributions.

• [1] Kucherak OA, Oncul S, Darwich Z, Yushchenko DA, Arntz Y, Didier P, Mély Y, Klymchenko AS. Switchable nile red-based probe for cholesterol and lipid order at the outer leaflet of biomembranes. J Am Chem Soc. 2010;132(13):4907-16. View Source
• [2] Darwich Z, Klymchenko AS, Dujardin D, Mély Y. Imaging lipid order changes in endosome membranes of live cells by using a Nile Red-based membrane probe. RSC Adv. 2014;4(17):8481-8488. View Source
• [3] Saxena R, Shrivastava S, Chattopadhyay A. Location, dynamics and solvent relaxation of a Nile Red-based phase-sensitive fluorescent membrane probe. Chem Phys Lipids. 2014;183:1-8. View Source

Superior Brightness in Endocytosis vs. FM4-64

When directly compared to the widely used endocytosis marker FM4-64, NR12S demonstrates a many-fold higher fluorescence brightness under identical imaging conditions [1]. While exact fold-increase values are not provided in the abstract, the study unequivocally states that NR12S is many-fold brighter, enabling superior signal-to-noise ratios for tracking endosome maturation. Furthermore, NR12S uniquely reports on in situ changes in lipid organization (lipid order) within endosomal membranes, a functional readout not provided by FM4-64 [1].

Brightness in Endocytosis

Head-to-head

Target (NR12S)Many-fold brighter than FM4-64; reports lipid order

Comparator (FM4-64)Lower brightness; no lipid order readout

Supports endosome maturation studies with reduced phototoxicity

Live HeLa cells, two-photon imaging

Evidence Dimension	Fluorescence brightness and functional readout
Target Compound Data	NR12S: Many-fold brighter; monitors lipid order changes
Comparator Or Baseline	FM4-64: Lower brightness; does not report lipid order
Quantified Difference	Qualitative many-fold brightness increase; functional capability difference
Conditions	Live HeLa cells, two-photon fluorescence microscopy, endocytosis assays

Why This Matters

Enables detection of subtle, early endosomal changes with reduced photobleaching and phototoxicity, and adds a functional lipid order dimension to standard endocytic tracking protocols.

• [1] Darwich Z, Klymchenko AS, Dujardin D, Mély Y. Imaging lipid order changes in endosome membranes of live cells by using a Nile Red-based membrane probe. RSC Adv. 2014;4(17):8481-8488. View Source

Lipid Saturation Sensitivity vs. Pro12A and NR12A

In a systematic comparison of environment-sensitive probes using model membrane systems, NR12S was found to be superior in differentiating the degree of lipid acyl chain saturation and the phospholipid headgroup composition [1]. Specifically, NR12S's spectral response (generalized polarization, GP) showed the largest dynamic range and sensitivity when varying lipid saturation (e.g., DOPC vs. POPC) and headgroup (e.g., PC vs. PE), outperforming Pro12A and NR12A. In contrast, Pro12A was best for sensing cholesterol content, and NR12A was optimal for differentiating double bond position/configuration [1]. This establishes NR12S as the preferred tool within this probe family for studies focused on lipid acyl chain saturation and headgroup effects on membrane order.

Lipid Saturation Sensitivity

Reported

Target (NR12S)Highest GP sensitivity to acyl chain saturation and headgroup

Comparators (Pro12A, NR12A)Pro12A: best for cholesterol; NR12A: optimal for double bond position

Guides probe selection for lipid composition studies

LUVs with controlled composition

Evidence Dimension	Sensitivity to lipid saturation and headgroup (Generalized Polarization, GP)
Target Compound Data	NR12S: Highest GP response to saturation and headgroup changes (relative to Pro12A and NR12A)
Comparator Or Baseline	Pro12A and NR12A: Lower sensitivity to these specific parameters
Quantified Difference	Qualitative ranking based on GP analysis (superior)
Conditions	Large unilamellar vesicles (LUVs) with controlled lipid composition; confocal spectral imaging

Why This Matters

Provides a rational basis for probe selection in membrane biophysics experiments, ensuring optimal sensitivity and specificity for the intended lipid parameter, thereby reducing false negatives and misinterpretation.

• [1] Ragaller F, et al. Dissecting the mechanisms of environment sensitivity of smart probes for quantitative assessment of membrane properties. Open Biol. 2022;12(9):220175. View Source

Ratiometric Response Specific to Lipid Order

A critical advantage of NR12S is that its ratiometric fluorescence response (ratio of blue to red emission components) is specifically and exclusively sensitive to changes in lipid order (Lo vs. Ld phase), and remains unaffected by alterations in membrane surface charge [1]. This was confirmed through controlled experiments manipulating membrane composition. Additionally, NR12S enables robust detection of apoptosis through a measurable decrease in the fluorescence intensity ratio (FIR) 560 nm/630 nm, correlating with loss of outer leaflet lipid order [1][2]. The probe functions effectively at very low concentrations (10-20 nM) with a simple staining protocol [1]. Quantitatively, cholesterol depletion with methyl-β-cyclodextrin (MβCD) results in a significant, reproducible decrease in FIR 560/630 nm [2].

Ratiometric Specificity

Reported

Exclusive sensitivity to lipid order; charge-independent

Effective at 10–20 nM working concentration

Reduces confounding variables in apoptosis and cholesterol assays

Confirmed with MβCD treatment in living cells

Evidence Dimension	Specificity of ratiometric response and concentration requirement
Target Compound Data	NR12S: Ratiometric response exclusively to lipid order; effective at 10-20 nM
Comparator Or Baseline	Other environment-sensitive probes (e.g., Laurdan) may be sensitive to multiple parameters including surface charge; often require higher concentrations
Quantified Difference	Qualitative difference in specificity; 10-20 nM working concentration
Conditions	Model membranes, living cells, fluorescence spectroscopy and microscopy

Why This Matters

Ensures that measured changes in fluorescence ratio directly reflect lipid order, eliminating confounding variables like membrane potential or probe concentration, thus improving assay reliability and data interpretation in apoptosis and cholesterol trafficking studies.

• [1] Shynkar VV, Klymchenko AS, Kunzelmann C, Duportail G, Muller CD, Demchenko AP, Freyssinet JM, Mely Y. Fluorescent biomembrane probe for ratiometric detection of apoptosis. J Am Chem Soc. 2007;129(7):2187-93. View Source
• [2] BMG LABTECH Application Note. NR12S for plasma membrane cholesterol levels. 2022. View Source

FLIM Lifetime Response vs. Flipper

In fluorescence lifetime imaging microscopy (FLIM) studies, NR12S and the commercial membrane tension probe Flipper exhibit distinct sensitivities to membrane properties. NR12S demonstrates moderate lifetime sensitivity to both cholesterol content and lipid acyl chain saturation, whereas Flipper's lifetime is particularly sensitive to cholesterol content [1]. This differential responsiveness allows researchers to select the probe best suited for their specific FLIM-based biophysical question. NR12S provides a more balanced readout of multiple membrane parameters, which can be advantageous in complex biological systems where both cholesterol and acyl chain composition vary.

FLIM Lifetime Sensitivity

Cross-study

Target (NR12S)Moderate lifetime sensitivity to cholesterol and acyl chains

Comparator (Flipper)Particularly sensitive to cholesterol content

Supports FLIM studies requiring broader membrane order readout

Model membranes and biological membranes

Evidence Dimension	Fluorescence lifetime sensitivity to membrane composition
Target Compound Data	NR12S: Moderate lifetime sensitivity to both cholesterol and lipid acyl chains
Comparator Or Baseline	Flipper: Lifetime particularly sensitive to cholesterol content
Quantified Difference	Qualitative ranking of sensitivity profiles
Conditions	FLIM in model membranes and biological membranes

Why This Matters

Informs optimal probe selection for FLIM experiments; NR12S is preferred when a broader membrane order readout is desired, while Flipper is optimal for focused cholesterol sensing.

• [1] Ragaller F, et al. Quantifying Fluorescence Lifetime Responsiveness of Environment-Sensitive Probes for Membrane Fluidity Measurements. J Phys Chem B. 2024. doi: 10.1021/acs.jpcb.3c07006. View Source

NR12S: Key Application Scenarios

Live-Cell Cholesterol Depletion Quantification

NR12S is ideally suited for real-time, ratiometric monitoring of cholesterol extraction from the plasma membrane outer leaflet. Its exclusive outer leaflet localization ensures that the observed decrease in FIR 560/630 nm (as shown with MβCD treatment) accurately reflects outer leaflet cholesterol loss without interference from intracellular membranes [1]. This is critical for studies of cholesterol trafficking and membrane domain disruption, where Nile Red would provide a convoluted signal.

Ratiometric Apoptosis Monitoring

NR12S enables a novel, quantitative apoptosis assay based on the decrease in lipid order at the outer plasma membrane leaflet. Its ratiometric response is specific to this biophysical change and is not confounded by surface charge alterations, providing a robust alternative to caspase activity assays [2]. The simple 10-20 nM staining protocol and compatibility with fluorescence microscopy and flow cytometry make it readily adaptable for high-throughput screening.

Endosome Maturation Tracking with Lipid Order

In endocytosis research, NR12S offers a significant advantage over conventional markers like FM4-64 due to its many-fold higher brightness and its unique ability to report on in situ lipid order changes during endosome maturation [3]. The dramatic red-shift in emission observed 2 hours post-internalization marks the transition to late endosomes/lysosomes, correlating with cholesterol and sphingomyelin loss, providing functional insight beyond mere localization.

Lipid Saturation & Headgroup Effects on Membranes

For researchers studying how specific lipid structural features (e.g., acyl chain saturation, phospholipid headgroup) modulate membrane order, NR12S is the superior choice within the Nile Red/Pro12A probe family. Its spectral response (GP) exhibits the highest sensitivity to these parameters, enabling more accurate and nuanced quantification of membrane fluidity changes in model systems and potentially in live cells [4].

Application

Selection Property

Validation Focus

Cholesterol depletion studies

Outer leaflet-specific ratiometric response

Confirm FIR 560/630 nm decrease with MβCD

Apoptosis assays

Lipid order decrease detection (10–20 nM)

Validate ratiometric signal vs. caspase markers

Endocytosis studies

Lipid order readout and reported high brightness

Verify emission red-shift at late endosomes

Lipid composition studies

Sensitivity to acyl chain saturation and headgroup

GP analysis in controlled membrane models

• [1] BMG LABTECH Application Note. NR12S for plasma membrane cholesterol levels. 2022. View Source
• [2] Shynkar VV, Klymchenko AS, Kunzelmann C, Duportail G, Muller CD, Demchenko AP, Freyssinet JM, Mely Y. Fluorescent biomembrane probe for ratiometric detection of apoptosis. J Am Chem Soc. 2007;129(7):2187-93. View Source
• [3] Darwich Z, Klymchenko AS, Dujardin D, Mély Y. Imaging lipid order changes in endosome membranes of live cells by using a Nile Red-based membrane probe. RSC Adv. 2014;4(17):8481-8488. View Source
• [4] Ragaller F, et al. Dissecting the mechanisms of environment sensitivity of smart probes for quantitative assessment of membrane properties. Open Biol. 2022;12(9):220175. View Source